
An In-depth Technical Guide to the Safe
Handling of Camphane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Camphane

Cat. No.: B1194851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for camphane, a bicyclic

monoterpene used in various chemical syntheses, including the production of fragrances and

synthetic camphor.[1][2] Due to its flammable nature and potential health hazards, strict

adherence to safety protocols is imperative when handling this compound.

Chemical and Physical Properties
Camphane is a colorless to white crystalline solid with a characteristic camphor-like odor.[1] It

is practically insoluble in water but soluble in many organic solvents such as ether,

cyclohexane, and ethanol.[2][3][4]
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Property Value Source

Molecular Formula C₁₀H₁₆ [1][4]

Molecular Weight 136.23 g/mol [1]

Appearance
Colorless to white crystalline

solid
[1][4]

Odor Pungent, camphor-like [1][4]

Melting Point 51-52 °C (124-126 °F) [3][4]

Boiling Point
158.5-159.5 °C (317.3-319.1

°F)
[3]

Density 0.842 g/cm³ [4]

Flash Point 34-36 °C (93.2-96.8 °F) [3][5]

Solubility

Insoluble in water; soluble in

ether, cyclohexane,

cyclohexene, dioxane,

chloroform; slightly soluble in

ethanol.

[3]

Hazard Identification and Classification
Camphane is classified as a flammable solid and can cause serious eye irritation.[5][6] It is

also recognized as an environmental hazard, being very toxic to aquatic life with long-lasting

effects.[6][7]
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Hazard Class GHS Category Hazard Statement

Flammable Solids 2 H228: Flammable solid

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation

Hazardous to the Aquatic

Environment, Acute
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects

Source: GHS labeling information[4][8]

Toxicological Data
The toxicological properties of camphane have not been fully investigated.[9] However,

available data indicates that it is toxic by ingestion and can cause irritation to the eyes, nose,

and throat.[1][3]

Test Species Route Value Source

LD50 Rabbit Dermal > 2,500 mg/kg [6]

Skin Irritation Rabbit Skin

No skin irritation

(OECD Test

Guideline 404)

[6]

Eye Irritation Rabbit Eye

Eye irritation

(OECD Test

Guideline 405)

[6]

Safe Handling and Storage
Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood. Use

explosion-proof electrical, ventilating, and lighting equipment.[5][6]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[6]

Respiratory Protection: If dusts or vapors are generated, use a NIOSH-approved respirator.

Handling Procedures:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[5][6]

Ground and bond container and receiving equipment to prevent static discharge.[5][6]

Avoid contact with skin and eyes.[9]

Avoid inhalation of dust or vapors.[6]

Wash hands thoroughly after handling.[6]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

Store in a dedicated flammables cabinet.[5]

Keep away from strong oxidizing agents, strong acids, and strong bases.[5]

First Aid Measures
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[5][6]

Skin Contact: Remove contaminated clothing and wash skin with plenty of water.[6]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[5]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel

unwell.[5][10]
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Spill and Disposal Procedures
Spill Response:

Remove all sources of ignition.[5]

Ventilate the area.

Wear appropriate personal protective equipment.

For small spills, sweep up the solid material and place it in a sealed container for disposal.[5]

For large spills, dike to collect the material.[11]

Disposal:

Dispose of contents/container in accordance with local, regional, and national regulations.

This material and its container must be disposed of as hazardous waste.[7]

Experimental Protocols
While specific experimental protocols for camphane are not detailed in the provided search

results, the toxicological data references standard OECD guidelines.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion: This test involves applying the

test substance to the shaved skin of a rabbit and observing for signs of erythema and edema

over a period of time.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This guideline describes a

procedure where the test substance is applied to the eye of a rabbit, and the effects on the

cornea, iris, and conjunctiva are evaluated.
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Hazard Assessment Control Measures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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